Cas no 14472-80-1 (4-(4-Chlorophenyl)cyclohexanone)

• Product Name: 4-(4-Chlorophenyl)cyclohexanone
• CAS No: 14472-80-1
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• MDL: MFCD11850091
• CID: 120431
• Update Time: 2025-05-21

4-(4-Chlorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)cyclohexanone
• Cyclohexanone, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)cyclohexan-1-one
• 4-(p-Chlorophenyl)cyclohexanone
• CYC011
• 4-(4-chloro-phenyl)-cyclohexanone
• 4-(4-chlorophenyl)-1-cyclohexanone
• RL01808
• AS04540
• AX8122739
• ST24042944
• 472C801
• A808274

• MDL： MFCD11850091
• Inchi： 1S/C12H13ClO/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-2,5-6,10H,3-4,7-8H2
• InChI Key： JNBOVWFOTNYTES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(CC1)=O

Computed Properties

• Exact Mass: 208.06500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07000
• LogP: 3.56670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-Chlorophenyl)cyclohexanone

4-(4-Chlorophenyl)cyclohexanone: A Comprehensive Overview

4-(4-Chlorophenyl)cyclohexanone, also known by its CAS number 14472-80-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material science, and industrial synthesis. The molecule consists of a cyclohexanone ring substituted with a 4-chlorophenyl group, making it a valuable intermediate in organic synthesis.

The synthesis of 4-(4-Chlorophenyl)cyclohexanone typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the molecule's core structure.

One of the most notable applications of 4-(4-Chlorophenyl)cyclohexanone is in the field of pharmacology. The compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders. Its ability to undergo multiple functional group transformations makes it an ideal building block for constructing complex molecular architectures.

In addition to its role in drug discovery, 4-(4-Chlorophenyl)cyclohexanone has found applications in material science. The compound's aromatic and cyclic ketone functionalities make it suitable for use in polymer synthesis and as a precursor for advanced materials. Recent studies have highlighted its potential in creating high-performance polymers with tailored properties, such as improved thermal stability and mechanical strength.

The physical and chemical properties of 4-(4-Chlorophenyl)cyclohexanone are well-documented, providing a foundation for its practical applications. For example, its melting point and solubility characteristics are critical factors in determining its suitability for various synthetic routes. Researchers have also investigated the compound's reactivity under different conditions, shedding light on its potential for use in novel chemical transformations.

The environmental impact of 4-(4-Chlorophenyl)cyclohexanone has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity, ensuring that its use aligns with eco-friendly practices. These findings are particularly relevant given the increasing emphasis on green chemistry principles across industries.

In conclusion, 4-(4-Chlorophenyl)cyclohexanone, CAS No. 14472-80-1, stands out as a multifaceted compound with wide-ranging applications. Its role as an intermediate in organic synthesis, coupled with its potential in drug discovery and material science, underscores its importance in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing scientific and industrial endeavors.